Cas no 2231665-19-1 (tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate)

• Product Name: tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
• CAS No: 2231665-19-1
• MF: C₁₂H₂₃FN₂O₂
• MW: 246.321626901627
• CID: 5290562
• PubChem ID: 126844566
• Update Time: 2026-03-10

tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[cis-4-(aminomethyl)-4-fluorocyclohexyl]carbamate
• tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
• 1374654-53-1
• F2167-7238
• tert-butyl N-[trans-4-(aminomethyl)-4-fluorocyclohexyl]carbamate
• 2231665-30-6
• tert-butyl N-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate
• Carbamic acid, N-[4-(aminomethyl)-4-fluorocyclohexyl]-, 1,1-dimethylethyl ester
• Rel-tert-butyl ((1s,4s)-4-(aminomethyl)-4-fluorocyclohexyl)carbamate
• 2231665-19-1
• AKOS040767344
• starbld0032997
• E88215
• PS-15555

• Inchi： 1S/C12H23FN2O2/c1-11(2,3)17-10(16)15-9-4-6-12(13,8-14)7-5-9/h9H,4-8,14H2,1-3H3,(H,15,16)/t9-,12+
• InChI Key： IUTGHIYWGZQESN-WVSHTKLVSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@](CN)(F)CC1

Computed Properties

• Exact Mass: 246.17435614g/mol
• Monoisotopic Mass: 246.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate

Research Brief on tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate (CAS: 2231665-19-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated cyclohexyl derivatives, particularly tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate (CAS: 2231665-19-1). This compound has emerged as a key intermediate in the synthesis of novel therapeutic agents, owing to its unique structural and pharmacological properties. The presence of both fluorine and aminomethyl groups on the cyclohexyl ring enhances its potential for drug discovery applications, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological evaluation of tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate. The researchers employed a multi-step synthesis approach, starting from 4-fluorocyclohexanone, to achieve high yields and purity of the target compound. The study emphasized the compound's role as a versatile building block for the development of protease inhibitors, with promising activity against viral proteases such as SARS-CoV-2 Mpro. The findings suggest that the fluorinated cyclohexyl scaffold could improve binding affinity and metabolic stability in drug candidates.

In another recent investigation, the compound's potential as a CNS-penetrant agent was evaluated. The study, conducted by a team at the University of California, demonstrated that tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate exhibits favorable blood-brain barrier (BBB) permeability in preclinical models. This property is attributed to the lipophilic nature of the tert-butyl carbamate group and the strategic placement of the fluorine atom, which reduces susceptibility to enzymatic degradation. These results open new avenues for the design of neuroactive compounds targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further research has also explored the compound's application in radiopharmaceuticals. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful labeling of tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate with fluorine-18, enabling its use as a positron emission tomography (PET) tracer. The labeled compound demonstrated high specificity for tumor-associated biomarkers, making it a potential tool for cancer diagnostics and therapy monitoring. This development underscores the compound's versatility beyond traditional small-molecule therapeutics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of derivatives based on this scaffold. Recent computational studies have focused on structure-activity relationship (SAR) analyses to identify modifications that enhance target selectivity and reduce off-target effects. For instance, replacing the tert-butyl group with alternative carbamate protectors has shown varying effects on solubility and bioavailability, as reported in a 2023 ACS Medicinal Chemistry Letters publication.

In conclusion, tert-butyl cis-N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate (CAS: 2231665-19-1) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features contribute to multiple therapeutic areas, from antiviral agents to CNS drugs and diagnostic tools. Future research should focus on expanding its utility through innovative synthetic strategies and comprehensive biological evaluations to fully realize its potential in addressing unmet medical needs.